Cas no 59195-28-7 (4-Phenyl-2,5-pyridinedicarboxylic acid)

• Product Name: 4-Phenyl-2,5-pyridinedicarboxylic acid
• CAS No: 59195-28-7
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD00447066
• CID: 1067188
• PubChem ID: 607995
• Update Time: 2025-11-02

4-Phenyl-2,5-pyridinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-2,5-pyridinedicarboxylic acid
• 000543
• 4-Phenyl-pyridine-2,5-dicarboxylic acid
• AC1LCWKI
• CBDivE_001464
• Oprea1_421841
• Oprea1_633677
• SureCN686861
• TimTec1_005510
• ZERO
• Pyridine-2,5-dicarboxylic acid, 4-phenyl-
• DTXSID00345908
• HMS1549K10
• 4-phenylisocinchomeronic acid
• SR-01000512091-1
• STK752038
• SCHEMBL686861
• 4-phenylpyridine-2,5-dicarboxylicacid
• 59195-28-7
• SR-01000512091
• XFFZVIRSYFJKEX-UHFFFAOYSA-N
• 4-phenylpyridine-2,5-dicarboxylic acid
• AKOS000301472
• 4-Phenyl-2,5-pyridinedicarboxylic acid #

• MDL： MFCD00447066
• Inchi： 1S/C13H9NO4/c15-12(16)10-7-14-11(13(17)18)6-9(10)8-4-2-1-3-5-8/h1-7H,(H,15,16)(H,17,18)
• InChI Key： XFFZVIRSYFJKEX-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C(=O)O)C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.05315777g/mol
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.5Ų

4-Phenyl-2,5-pyridinedicarboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Phenyl-2,5-pyridinedicarboxylic acid

4-Phenyl-2,5-pyridinedicarboxylic Acid (CAS No. 59195-28-7): A Versatile Building Block in Organic Synthesis

4-Phenyl-2,5-pyridinedicarboxylic acid (CAS No. 59195-28-7) is an important aromatic dicarboxylic acid derivative that has gained significant attention in pharmaceutical and materials science research. This heterocyclic compound features a pyridine core substituted with a phenyl group at the 4-position and two carboxylic acid functionalities at the 2- and 5-positions, making it a valuable multifunctional building block for various synthetic applications.

The compound's unique molecular architecture combines the electronic properties of both pyridine and phenyl moieties, creating interesting possibilities for coordination chemistry and supramolecular assembly. Researchers have explored its potential in designing metal-organic frameworks (MOFs), which are currently a hot topic in materials science due to their applications in gas storage, catalysis, and sensing technologies.

In pharmaceutical research, 4-phenyl-2,5-pyridinedicarboxylic acid derivatives have shown promise as potential scaffolds for drug development. The presence of both nitrogen and oxygen donor atoms in its structure makes it particularly interesting for designing enzyme inhibitors or receptor modulators. Recent studies have investigated its derivatives as potential candidates for treating neurological disorders, aligning with current trends in CNS drug discovery.

The synthesis of 4-phenyl-2,5-pyridinedicarboxylic acid typically involves multi-step organic transformations starting from appropriately substituted pyridine precursors. Modern synthetic approaches often employ palladium-catalyzed coupling reactions to introduce the phenyl group, followed by oxidation steps to generate the carboxylic acid functionalities. These methods have been optimized to achieve high yields and purity, making the compound increasingly accessible for research purposes.

From a materials science perspective, this compound has attracted attention for its potential in developing organic semiconductors and luminescent materials. The conjugated system of the pyridine-phenyl backbone, combined with the electron-withdrawing carboxylic acid groups, creates interesting electronic properties that researchers are exploring for optoelectronic applications. This aligns with the growing demand for organic electronic materials in display technologies and solar cells.

The crystal engineering potential of 59195-28-7 is another area of active investigation. The compound's ability to form hydrogen-bonded networks through its carboxylic acid groups makes it a promising candidate for designing functional crystalline materials. Recent publications have highlighted its use in creating porous materials with selective adsorption properties, a topic of significant interest in environmental remediation applications.

In analytical chemistry, 4-phenyl-2,5-pyridinedicarboxylic acid has been employed as a chelating agent for metal ion detection and separation. Its rigid structure and multiple coordination sites make it particularly useful for developing selective sensors for transition metal ions, addressing current needs in environmental monitoring and industrial process control.

The compound's thermal stability and solubility properties have been thoroughly characterized, with data showing good stability up to approximately 250°C in inert atmospheres. It exhibits moderate solubility in polar organic solvents like DMSO and DMF, but limited solubility in water, which influences its processing and application in various systems.

Recent advances in computational chemistry have enabled detailed studies of 4-phenyl-2,5-pyridinedicarboxylic acid's electronic structure and potential interaction sites. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and charge distribution patterns, information that is valuable for rational design of derivatives with tailored properties.

From a commercial perspective, the availability of 59195-28-7 has improved significantly in recent years, with multiple suppliers now offering the compound in research quantities. The current market price reflects its status as a specialty chemical, with pricing typically in the range of $50-$100 per gram depending on purity and supplier. This increased availability has facilitated broader investigation of its applications across different fields.

Quality control of 4-phenyl-2,5-pyridinedicarboxylic acid typically involves HPLC analysis to verify purity, along with spectroscopic characterization (1H NMR, 13C NMR, and IR) to confirm structural integrity. These analytical methods ensure that researchers receive material suitable for sensitive applications in medicinal chemistry and materials science.

Looking forward, the compound's potential in green chemistry applications is an emerging area of interest. Researchers are exploring its use as a linker in catalysts for environmentally benign synthetic transformations, aligning with global trends toward sustainable chemical processes. Its thermal stability and potential for recyclability make it particularly attractive for such applications.

In summary, 4-phenyl-2,5-pyridinedicarboxylic acid (CAS No. 59195-28-7) represents a versatile and increasingly important building block in modern chemical research. Its applications span pharmaceutical development, materials science, and analytical chemistry, with ongoing discoveries continuing to expand its utility. As synthetic methods improve and fundamental understanding of its properties deepens, this compound is likely to play an even more significant role in addressing current scientific and technological challenges.